5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide
• InChI: InChI=1S/C16H23ClN2O3/c1-16(2,19-6-8-22-9-7-19)11-18-15(20)13-10-12(17)4-5-14(13)21-3/h4-5,10H,6-9,11H2,1-3H3,(H,18,20)
• InChI Key: WYVIEFXFYBPRAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=C(C=CC(=C1)Cl)OC)N2CCOCC2
• Molecular Formula: C16H23ClN2O3
• Molecular Weight: 326.82 g/mol

Description

5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide, also known as Ro-31-8220, is a synthetic compound that belongs to the class of benzamide derivatives. It is widely used in scientific research as a protein kinase inhibitor and has been found to have potential therapeutic applications in various diseases.

Mechanism of Action

5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide exerts its inhibitory effect on protein kinases by binding to the ATP-binding site of the kinase domain. This prevents the transfer of phosphate groups from ATP to the substrate protein, thereby inhibiting the kinase activity.
Biochemical and Physiological Effects:
5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide has been shown to have various biochemical and physiological effects, depending on the protein kinase that it inhibits. For example, inhibition of PKC by 5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide has been found to reduce cell proliferation and induce apoptosis in various cancer cell lines. Inhibition of MAPK and JNK has been shown to reduce inflammation and oxidative stress in various disease models.

Advantages and Limitations for Lab Experiments

5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide has several advantages for use in lab experiments. It is a highly specific inhibitor of protein kinases, which allows for the selective inhibition of individual kinases and the study of their specific functions. It is also a potent inhibitor, which allows for the use of lower concentrations and reduces the risk of off-target effects. However, 5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide also has some limitations, including its potential toxicity and the need for careful dosing and handling.

Future Directions

5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide has potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Future research could focus on the development of more potent and selective inhibitors of specific protein kinases, as well as the identification of new targets for 5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide and other protein kinase inhibitors. Additionally, the use of 5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide in combination with other drugs or therapies could be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide involves the reaction of 5-chloro-2-methoxybenzoic acid with thionyl chloride to form 5-chloro-2-methoxybenzoyl chloride. This intermediate is then reacted with N-(2-methyl-2-morpholin-4-ylpropyl)amine in the presence of triethylamine to yield 5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide.

Scientific Research Applications

5-chloro-2-methoxy-N-(2-methyl-2-morpholin-4-ylpropyl)benzamide is a potent inhibitor of various protein kinases, including protein kinase C (PKC), mitogen-activated protein kinase (MAPK), and c-Jun N-terminal kinase (JNK). It has been extensively used in scientific research to study the role of these kinases in various cellular processes, such as cell growth, differentiation, and apoptosis.